(2-Bromo-5,5-dimethylcyclohex-1-en-1-yl)methanol
Overview
Description
“(2-Bromo-5,5-dimethylcyclohex-1-en-1-yl)methanol” is a chemical compound with the molecular formula C9H15BrO . It is used in various scientific research fields, including organic synthesis, medicinal chemistry, and material science.
Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-Bromo-5,5-dimethylcyclohex-1-en-1-yl)methanol” include its molecular formula (C9H15BrO) and molecular weight . Detailed properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Derivatives of this compound have been utilized as precursors in the synthesis of various heterocyclic compounds. These include xanthenes and acridinediones, which are significant due to their wide range of pharmacological activities .
Laser Dye Manufacturing
Some derivatives of this compound have been used in the production of laser dyes. Laser dyes are vital in the creation of dye lasers, which are used for a variety of applications, from medical diagnostics to high-resolution spectroscopy .
Antioxidant Properties
Research has indicated that certain derivatives exhibit antioxidant activities. Antioxidants are crucial in preventing oxidative stress, which can lead to chronic diseases such as cancer and heart disease .
Tyrosinase Inhibition
Tyrosinase inhibitors are important in the treatment of hyperpigmentation disorders. They are also used in cosmetics to prevent the darkening of the skin .
Antiviral Activities
Some derivatives have shown potential as antiviral agents. Developing new antiviral drugs is critical in the fight against viral infections, which can range from the common cold to more serious diseases like HIV .
Antibacterial Applications
The antibacterial properties of certain derivatives make them candidates for use in developing new antibacterial drugs. This is particularly important in the era of antibiotic resistance .
Safety And Hazards
properties
IUPAC Name |
(2-bromo-5,5-dimethylcyclohexen-1-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15BrO/c1-9(2)4-3-8(10)7(5-9)6-11/h11H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDNZYMKCYWLHGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(=C(C1)CO)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301251702 |
Source
|
| Record name | 2-Bromo-5,5-dimethyl-1-cyclohexene-1-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301251702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromo-5,5-dimethylcyclohex-1-en-1-yl)methanol | |
CAS RN |
1053265-67-0 |
Source
|
| Record name | 2-Bromo-5,5-dimethyl-1-cyclohexene-1-methanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1053265-67-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-5,5-dimethyl-1-cyclohexene-1-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301251702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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